2-(3-chlorophenyl)-N,N,3,5-tetramethylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2-(3-chlorophenyl)-N,N,3,5-tetramethylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C16H17ClN4/c1-10-8-14(20(3)4)21-16(18-10)11(2)15(19-21)12-6-5-7-13(17)9-12/h5-9H,1-4H3
• InChI Key: KUXVHJPBJYCGQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)N(C)C)C3=CC(=CC=C3)Cl)C
• Molecular Formula: C16H17ClN4
• Molecular Weight: 300.78 g/mol

Description

2-(3-chlorophenyl)-N,N,3,5-tetramethylpyrazolo[1,5-a]pyrimidin-7-amine, also known as CPP, is a chemical compound that has shown promising results in scientific research. CPP is a pyrazolopyrimidine derivative that has been synthesized and studied for its potential use in various applications.

Mechanism of Action

The mechanism of action of 2-(3-chlorophenyl)-N,N,3,5-tetramethylpyrazolo[1,5-a]pyrimidin-7-amine is not fully understood, but it is believed to involve the inhibition of various signaling pathways in cells. This compound has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation. This compound has also been shown to inhibit the activity of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and animals. This compound has been shown to induce apoptosis in cancer cells, which leads to the inhibition of tumor growth. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-chlorophenyl)-N,N,3,5-tetramethylpyrazolo[1,5-a]pyrimidin-7-amine in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for its target proteins, which allows for precise control of its activity. Additionally, this compound is relatively easy to synthesize and purify, which makes it a cost-effective option for lab experiments. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic at high doses, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-(3-chlorophenyl)-N,N,3,5-tetramethylpyrazolo[1,5-a]pyrimidin-7-amine. One direction is the development of this compound derivatives with improved potency and specificity. Another direction is the investigation of the potential use of this compound in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential in various scientific research applications. Its high potency and specificity make it a valuable tool for lab experiments, but its potential toxicity must be taken into consideration. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(3-chlorophenyl)-N,N,3,5-tetramethylpyrazolo[1,5-a]pyrimidin-7-amine involves a multistep process that includes the reaction of 3-chloroaniline with ethyl acetoacetate, followed by the reaction with hydrazine hydrate to form the intermediate compound. The intermediate compound is then treated with 3,5-dimethylpyrazole-4-carboxaldehyde to produce this compound. The synthesis method has been optimized to produce high yields of this compound with minimal impurities.

Scientific Research Applications

2-(3-chlorophenyl)-N,N,3,5-tetramethylpyrazolo[1,5-a]pyrimidin-7-amine has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to improve cognitive function in animal models.